Cas no 92495-48-2 (Purine,6,6'-(tetramethylenedithio)di- (7CI))

Purine,6,6'-(tetramethylenedithio)di- (7CI) structure
92495-48-2 structure
Product name:Purine,6,6'-(tetramethylenedithio)di- (7CI)
CAS No:92495-48-2
MF:C14H14N8S2
MW:358.44456
CID:813496
PubChem ID:3844803

Purine,6,6'-(tetramethylenedithio)di- (7CI) Chemical and Physical Properties

Names and Identifiers

    • 6-[4-(7H-purin-6-ylsulfanyl)butylsulfanyl]-7H-purine
    • Purine,6,6'-(tetramethylenedithio)di- (7CI)
    • Tetramethylendimercapto-6,6'-bis-purin
    • NSC-29426
    • DTXSID40397209
    • 92495-48-2
    • NSC29426
    • Inchi: InChI=1S/C14H14N8S2/c1(3-23-13-9-11(17-5-15-9)19-7-21-13)2-4-24-14-10-12(18-6-16-10)20-8-22-14/h5-8H,1-4H2,(H,15,17,19,21)(H,16,18,20,22)
    • InChI Key: VGBSJHYGAMSHSN-UHFFFAOYSA-N
    • SMILES: C1=NC2=C(N1)C(=NC=N2)SCCCCSC3=NC=NC4=C3NC=N4

Computed Properties

  • Exact Mass: 358.07800
  • Monoisotopic Mass: 358.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 160Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.7
  • Boiling Point: 556.2°C at 760 mmHg
  • Flash Point: 290.2°C
  • Refractive Index: 1.886
  • PSA: 159.52000
  • LogP: 2.68380

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